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Compound of Interest

Compound Name: 1-Bromocyclopent-1-ene

Cat. No.: B075223 Get Quote

An In-depth Technical Guide to the Safe Handling, Storage, and Use of 1-Bromocyclopent-1-
ene

Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive overview of the essential safety protocols, handling

procedures, and storage requirements for 1-Bromocyclopent-1-ene (CAS No. 1192-04-7).

Designed for researchers, chemists, and drug development professionals, this document

synthesizes technical data with field-proven insights to ensure operational safety and

experimental integrity. The causality behind each recommendation is explained to foster a

deep-rooted culture of safety.

Core Chemical Profile and Physicochemical
Properties
Understanding the fundamental properties of a chemical is the cornerstone of its safe handling.

1-Bromocyclopent-1-ene is a flammable and irritant organobromine compound. Its physical

characteristics dictate the necessary engineering controls and personal protective equipment

(PPE) required for its use.

Causality: The flash point of 44.49°C is above typical room temperature, but low enough to

present a significant fire hazard if vapors are allowed to accumulate near an ignition source.[1]

[2] Its density, being greater than water, means that in the event of a large spill and the use of
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water for firefighting, the chemical will sink, potentially complicating containment efforts. The

recommended storage temperature of 2-8°C is crucial for minimizing vapor pressure and

slowing potential degradation pathways.[1][3]

Table 1: Physicochemical Data for 1-Bromocyclopent-1-ene

Property Value Source(s)

CAS Number 1192-04-7 [1][4]

Molecular Formula C₅H₇Br [1][4]

Molecular Weight 147.01 g/mol [1][4]

Appearance Colorless to faint yellow liquid [5]

Boiling Point
139.8°C @ 760 mmHg 63°C

@ 22 Torr
[1][2][3]

Flash Point 44.49°C (112.1°F) [1][2]

Density 1.558 g/cm³ [1]

Storage Temperature 2°C to 8°C [1][3]

Hazard Identification and GHS Classification
1-Bromocyclopent-1-ene is classified as a hazardous substance. Awareness of these

classifications is non-negotiable for risk assessment and the implementation of appropriate

safety measures.

Causality: The GHS classifications are derived from toxicological and physical hazard data.

The "Flammable liquid" classification mandates specific storage and handling protocols, such

as the use of flammable storage cabinets and the elimination of ignition sources.[2][4] The

"Skin Irritation," "Serious Eye Irritation," and "Respiratory Irritation" classifications dictate the

mandatory use of specific PPE to prevent debilitating chemical burns, eye damage, and

respiratory distress.[4][6]

Table 2: GHS Hazard Classification for 1-Bromocyclopent-1-ene
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Hazard Class Category Hazard Statement

Flammable liquids 3
H226: Flammable liquid and

vapor[2][4]

Skin corrosion/irritation 2
H315: Causes skin irritation[4]

[6]

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation[4][6]

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation[4][6]

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is essential to create effective barriers against the chemical's

irritant and flammable properties. The selection of PPE is not a matter of preference but a

requirement based on a thorough risk assessment of the planned procedure.

Mandatory PPE Ensemble:
Eye and Face Protection: Tightly fitting chemical safety goggles are the minimum

requirement. A face shield (minimum 8 inches) should be worn over the goggles during

procedures with a high risk of splashing, such as transfers of larger volumes or reactions

under pressure.[7]

Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a common

choice, but it is critical to consult the manufacturer's compatibility and breakthrough time data

for halogenated organic compounds. Always inspect gloves for tears or pinholes before use.

Use proper glove removal technique to avoid contaminating the skin.[7]

Body Protection: A flame-resistant lab coat must be worn and fully fastened. For large-scale

operations, a chemically resistant apron over the lab coat provides an additional layer of

protection.

Footwear: Shoes must be closed-toed and made of a non-porous material.[8]
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Diagram: PPE Selection Workflow
This diagram outlines the decision-making process for selecting the appropriate level of PPE

based on the experimental context.
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Start: Procedure with
1-Bromocyclopent-1-ene

Is the procedure
performed in a certified
chemical fume hood?

STOP!
Procedure must be in

fume hood.

No

Is there a significant
splash risk?

(e.g., large volume transfer,
pressure reaction)

Yes

Required PPE:
- Chemical Goggles

- Nitrile Gloves
- FR Lab Coat

No

Enhanced PPE:
- Chemical Goggles

- Face Shield
- Nitrile Gloves
- FR Lab Coat

- Chemical Apron

Yes
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Spill Detected

Is the spill <100 mL
AND contained within a

certified fume hood?

Large Spill / Outside Hood
1. Evacuate immediate area.

2. Alert others and lab supervisor.
3. Call Emergency Response

(e.g., EHS, 911).
4. Do NOT attempt to clean up.

No
Are you trained and

equipped with a spill kit?

Yes

Report Incident to Supervisor

No

Follow Small Spill Protocol:
- Alert nearby personnel

- Remove ignition sources
- Absorb with inert material
- Collect in sealed container

- Decontaminate area

Yes

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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